(E)-3-(5-(4-bromophenyl)furan-2-yl)-2-cyano-N-(2-hydroxyethyl)acrylamide

• IUPAC Name: (E)-3-[5-(4-bromophenyl)furan-2-yl]-2-cyano-N-(2-hydroxyethyl)prop-2-enamide
• InChI: InChI=1S/C16H13BrN2O3/c17-13-3-1-11(2-4-13)15-6-5-14(22-15)9-12(10-18)16(21)19-7-8-20/h1-6,9,20H,7-8H2,(H,19,21)/b12-9+
• InChI Key: LQNZLJLYYNLPHP-FMIVXFBMSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=C(C#N)C(=O)NCCO)Br
• Isomeric SMILES: C1=CC(=CC=C1C2=CC=C(O2)/C=C(\C#N)/C(=O)NCCO)Br
• Molecular Formula: C16H13BrN2O3
• Molecular Weight: 361.19 g/mol

Description

(E)-3-(5-(4-bromophenyl)furan-2-yl)-2-cyano-N-(2-hydroxyethyl)acrylamide is a chemical compound that belongs to the class of acrylamide derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, such as pharmaceuticals, materials science, and chemical synthesis.

Scientific Research Applications

Potential Inhibition of SARS Coronavirus

A novel chemical compound structurally similar to "(E)-3-(5-(4-bromophenyl)furan-2-yl)-2-cyano-N-(2-hydroxyethyl)acrylamide" has been discovered to suppress the enzymatic activities of SARS coronavirus helicase. The inhibitory effect was demonstrated through ATP hydrolysis and double-stranded DNA unwinding assays, showing promise for development as a SARS coronavirus inhibitor without significant cytotoxicity at tested concentrations (Jin-Moo Lee et al., 2017).

Food Safety and Acrylamide Mitigation

Research has focused on strategies to mitigate the presence of acrylamide, a compound related to furanic compounds, in food. The strategies include technological measures such as the use of asparaginase and thermal input reduction to reduce acrylamide levels in food, thus minimizing consumer intake. This research underscores the toxicological significance of furanic and acrylamide compounds in food safety (M. Anese et al., 2013).

Green Organic Chemistry and Fungal Biotransformation

The green synthesis of "E-2-cyano-3(furan-2-yl) acrylamide" and its enantioselective ene-reduction by marine and terrestrial-derived fungi have been reported. This work highlights the role of fungi in the biotransformation of cyano and furan-containing compounds, leading to products with potential pharmaceutical relevance (D. E. Jimenez et al., 2019).

Corrosion Inhibition

Acrylamide derivatives have been investigated for their corrosion inhibition properties on copper in nitric acid solutions. This research demonstrates the applicability of acrylamide derivatives in materials science, particularly in protecting metals from corrosion, which has implications for industrial applications (Ahmed Abu-Rayyan et al., 2022).